Cas no 68194-13-8 (2,2',3,4',5,6-Hexachlorobiphenyl)
2,2',3,4',5,6-Hexachlorobiphenyl is a chlorinated biphenyl compound belonging to the polychlorinated biphenyl (PCB) family. It is characterized by its six chlorine substituents, which confer high chemical stability and resistance to degradation. This compound is primarily used in research and analytical applications, serving as a reference standard in environmental and toxicological studies due to its persistence and bioaccumulative properties. Its well-defined structure and purity make it suitable for use in chromatography and mass spectrometry for the detection and quantification of PCBs in complex matrices. Careful handling is required due to its potential toxicity and environmental impact.
68194-13-8 structure
Product Name:2,2',3,4',5,6-Hexachlorobiphenyl
CAS No:68194-13-8
MF:C12H4Cl6
MW:360.878157615662
CID:503663
PubChem ID:63081
Update Time:2025-06-08
2,2',3,4',5,6-Hexachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',3,4',5,6-hexachloro-
- 2,2',3,4',5,6-Hexachlorobiphenyl
- 1,2,4,5-tetrachloro-3-(2,4-dichlorophenyl)benzene
- 2,2',3,4',5,6-Hexachlorobiphenyl Solution
- 1,1'-Biphenyl, 2,2',3,4',5,6-hexachloro
- 68194-13-8
- 2,2',3,4',5,6-Hexachloro-1,1'-biphenyl
- Q27252964
- DTXCID0045676
- NS00076991
- DTXSID1074200
- AQONCPKMJSBHQT-UHFFFAOYSA-N
- PCB 147
- SCHEMBL4459802
- 1VX95V2408
- 1,1'-Biphenyl, 2,2',3,4',5,6-hexachloro-
- UNII-1VX95V2408
-
- Inchi: 1S/C12H4Cl6/c13-5-1-2-6(7(14)3-5)10-11(17)8(15)4-9(16)12(10)18/h1-4H
- InChI Key: AQONCPKMJSBHQT-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1C1C=CC(=CC=1Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 357.84400
- Monoisotopic Mass: 357.844
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.5940 (rough estimate)
- Melting Point: 115.76°C (estimate)
- Boiling Point: 446.99°C (rough estimate)
- Flash Point: 183.2°C
- Refractive Index: 1.6270 (rough estimate)
- PSA: 0.00000
- LogP: 7.27400
2,2',3,4',5,6-Hexachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026826-1ml |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 35 μg/mL() | 1ml |
¥402 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H45310-1ml |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 35 μg/mL() | 1ml |
¥408.0 | 2023-09-07 | |
| TRC | H295010-0.5mg |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 0.5mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H295010-1mg |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 1mg |
$196.00 | 2023-05-18 | ||
| TRC | H295010-2.5mg |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 2.5mg |
$391.00 | 2023-05-18 | ||
| TRC | H295010-.5mg |
2,2',3,4',5,6-Hexachlorobiphenyl |
68194-13-8 | 5mg |
$115.00 | 2023-05-18 | ||
| A2B Chem LLC | AH12546-5mg |
2,2',3,4',5,6-HEXACHLOROBIPHENYL |
68194-13-8 | 5mg |
$524.00 | 2024-04-19 |
2,2',3,4',5,6-Hexachlorobiphenyl Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
68194-13-8 (2,2',3,4',5,6-Hexachlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent